L-Arabinitol

• CAS No.: 7643-75-6
• Product Name: L-Arabinitol
• Molecular Formula: C5H12O5
• Molecular Weight: 152.15 g/mol
• IUPAC Name: (2S,4S)-pentane-1,2,3,4,5-pentol
• Standard InChI: InChI=1S/C5H12O5/c6-1-3(8)5(10)4(9)2-7/h3-10H,1-2H2/t3-,4-/m0/s1
• Standard InChIKey: HEBKCHPVOIAQTA-IMJSIDKUSA-N
• Isomeric SMILES: C([C@@H](C([C@H](CO)O)O)O)O
• SMILES: C(C(C(C(CO)O)O)O)O
• Canonical SMILES: C(C(C(C(CO)O)O)O)O
• Melting Point: 101-104°C
• Physical Description: Solid
• Description: L-Arabinitol, also known as arabitol or L-lyxitol, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. L-Arabinitol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). L-Arabinitol has been detected in most biofluids, including feces, cerebrospinal fluid, blood, and saliva. L-Arabinitol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, L-arabinitol can be found in a number of food items such as corn, thistle, chicory leaves, and pot marjoram. This makes L-arabinitol a potential biomarker for the consumption of these food products. L-Arabinitol has been found to be associated with the diseases known as alzheimer's disease; l-arabinitol has also been linked to the inborn metabolic disorders including ribose-5-phosphate isomerase deficiency.; L-arabinitol is the L-enantiomer of arabinitol. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite. It is an enantiomer of a D-arabinitol.
• Synonyms: (+--)-arabitol; arabinitol, D-; arabinitol, L-; arabino-pentitol; arabitol; arabitol, (D)-isomer; arabitol, (L)-isomer; D-arabinitol; D-arabitol; DL-arabitol; L-arabinitol; lyxitol
• PubChem Compound: 439255
• Last Modified: Nov 11 2021